Cas no 828930-95-6 (Benzamide, N-(4-amino-6-quinazolinyl)-2-[(4-fluorophenoxy)methyl]-)

• Product Name: Benzamide, N-(4-amino-6-quinazolinyl)-2-[(4-fluorophenoxy)methyl]-
• CAS No: 828930-95-6
• MF: C₂₂H₁₇FN₄O₂
• MW: 388.394387960434
• CID: 680455
• PubChem ID: 11773641
• Update Time: 2025-04-19

Benzamide, N-(4-amino-6-quinazolinyl)-2-[(4-fluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-amino-6-quinazolinyl)-2-[(4-fluorophenoxy)methyl]-
• N-(4-aminoquinazolin-6-yl)-2-[(4-fluorophenoxy)methyl]benzamide
• DTXSID40472328
• N-(4-Aminoquinazolin-6-yl)-2-((4-fluorophenoxy)methyl)benzamide
• 828930-95-6

• Inchi： 1S/C22H17FN4O2/c23-15-5-8-17(9-6-15)29-12-14-3-1-2-4-18(14)22(28)27-16-7-10-20-19(11-16)21(24)26-13-25-20/h1-11,13H,12H2,(H,27,28)(H2,24,25,26)
• InChI Key： QHGGQYUHGGWFJB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1=CC=CC=C1C(NC1C=CC2C(=C(N)N=CN=2)C=1)=O

Computed Properties

• Exact Mass: 388.13355396g/mol
• Monoisotopic Mass: 388.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90.1Ų